5-Cyanothiophene-2-sulfonyl chloride
Overview
Description
5-Cyanothiophene-2-sulfonyl chloride is an important raw material and intermediate used in Organic Synthesis . It is used in the preparation of Notch-1-sparing γ-secretase inhibitors for the treatment of Alzheimer’s disease .
Synthesis Analysis
5-Cyanothiophene-2-sulfonyl chloride can be prepared from 2-chlorothiophene by reacting with chlorosulfonic acid in the presence of phosphorus pentachloride . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular formula of 5-Cyanothiophene-2-sulfonyl chloride is C5H2ClNO2S2 . Its molecular weight is 207.66 . The InChI code is 1S/C5H2ClNO2S2/c6-11(8,9)5-2-1-4(3-7)10-5/h1-2H .It has a storage temperature of 4 degrees Celsius . The physical state of 5-Cyanothiophene-2-sulfonyl chloride is solid .
Scientific Research Applications
Environmental Impact and Treatment
- Polychlorinated Dibenzothiophenes (PCDTs) in the Environment : Research has identified sulfur-containing compounds, similar to 5-Cyanothiophene-2-sulfonyl chloride, as precursors to environmental pollutants such as PCDTs. These compounds are associated with industrial processes and have been found in various environmental matrices, including river sediments and industrial effluents, highlighting the importance of monitoring and mitigating their environmental impact (Huntley et al., 1994).
Chemical Synthesis and Applications
- Sulfonamides and Their Medicinal Significance : Sulfonamides, chemically related to sulfonyl chlorides like 5-Cyanothiophene-2-sulfonyl chloride, have a rich history in medicinal chemistry. They possess a broad range of biological activities, including antibacterial, antifungal, and antitumor properties. Their synthesis and the development of new derivatives continue to be an active area of research, underscoring their significance in drug discovery and development (Azevedo-Barbosa et al., 2020).
Analytical and Environmental Chemistry
- Analysis of Sulfonamides : Capillary electrophoresis and other analytical methods have been employed for the analysis of sulfonamides, indicating the utility of related sulfonyl chlorides in developing analytical reagents and methodologies for environmental and pharmaceutical analysis. This reflects the broader applicability of sulfonyl chloride derivatives in analytical chemistry (Hoff & Kist, 2009).
Toxicological and Health Impacts
- Health Risks of Perfluoroalkyl Substances : Studies on the health risks associated with perfluoroalkyl substances (PFAS), which share functional group similarities with 5-Cyanothiophene-2-sulfonyl chloride, have raised concerns about their persistence and potential toxicological impacts on human health. This area of research highlights the importance of understanding the health implications of chemical compounds with sulfonyl groups (Liu & Avendaño, 2013).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that sulfonyl chlorides are generally used as electrophiles in organic synthesis, suggesting that the compound could potentially target a variety of nucleophilic sites in biological systems .
Mode of Action
Sulfonyl chlorides are typically involved in substitution reactions, where they act as electrophiles . The chloride ion is a good leaving group, which allows the sulfonyl group to form a bond with a nucleophile .
Biochemical Pathways
Given its potential reactivity as a sulfonyl chloride, it could conceivably participate in a variety of biochemical reactions, depending on the specific nucleophilic targets present in the system .
Result of Action
Given its potential reactivity, it could conceivably lead to the modification of a variety of biomolecules, depending on the specific nucleophilic targets present in the system .
Action Environment
Environmental factors such as pH, temperature, and the presence of other reactive species could potentially influence the action, efficacy, and stability of 5-Cyanothiophene-2-sulfonyl chloride .
properties
IUPAC Name |
5-cyanothiophene-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClNO2S2/c6-11(8,9)5-2-1-4(3-7)10-5/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLZKHEBCUFNQKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)S(=O)(=O)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClNO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyanothiophene-2-sulfonyl chloride | |
CAS RN |
1803598-97-1 |
Source
|
| Record name | 5-cyanothiophene-2-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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